1-benzyl-4-formyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid

• IUPAC Name: 1-benzyl-4-formyl-2,5-dimethylpyrrole-3-carboxylic acid
• InChI: InChI=1S/C15H15NO3/c1-10-13(9-17)14(15(18)19)11(2)16(10)8-12-6-4-3-5-7-12/h3-7,9H,8H2,1-2H3,(H,18,19)
• InChI Key: KXMDXQSFUWRILU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(N1CC2=CC=CC=C2)C)C(=O)O)C=O
• Molecular Formula: C15H15NO3
• Molecular Weight: 257.28 g/mol
• CAS No.: 903152-37-4

Description

1-benzyl-4-formyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid is a useful research compound. Its molecular formula is C15H15NO3 and its molecular weight is 257.289. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Novel Derivatives : The compound serves as a precursor for synthesizing novel derivatives such as Ethyl-4-[(benzoyl)-hydrazonomethyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate, which demonstrates applications in various fields due to its unique structural and electronic properties (Singh et al., 2013).

• Aromaticity and Molecular Structure Studies : Research has explored the aromatic character and molecular structures of derivatives similar to 1-benzyl-4-formyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid. These studies contribute to the understanding of the stability and reactivity of such compounds (Cyrański et al., 2001).

• Spectroscopic Characterization : The compound is characterized using various spectroscopy methods, providing insights into its molecular structure and potential applications in materials science and chemistry (Senge & Smith, 2005).

Pharmaceutical and Therapeutic Research

• Development of Antimicrobial Agents : Derivatives of this compound have been synthesized and evaluated for their antimicrobial activities, showing potential as new therapeutic agents (Hublikar et al., 2019).

• Synthesis of Pharmacologically Active Compounds : The compound is used in the synthesis of various heterocyclic compounds with potential pharmacological interest, indicating its role in drug development and medicinal chemistry (Bijev & Prodanova, 2004).

Material Science and Chemistry

• Development of Thermo-Responsive Materials : Aryl-substituted pyrrole derivatives like this compound have been used to develop solid thermo-responsive materials, which have applications in temperature monitoring devices (Han et al., 2013).

• Template Synthesis for Molecular Structures : This compound contributes to the study of template synthesis, leading to the formation of complex molecular structures such as complementary double helices, relevant in materials science and nanotechnology (Yamada et al., 2010).

Mechanism of Action

Target of Action

Pyrrole derivatives, like “1-benzyl-4-formyl-2,5-dimethyl-1H-pyrrole-3-carboxylic acid”, are often used in the synthesis of various pharmaceuticals . They are known to exhibit good cytotoxic activity against some cancer cell lines .

Biochemical Pathways

Pyrrole derivatives are often involved in the synthesis of substituted pyrrole products .

Result of Action

Pyrrole derivatives are known to exhibit cytotoxic activity, suggesting they may induce cell death in certain cancer cell lines .